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Compound of Interest

Compound Name: Genite

Cat. No.: B165547

For Researchers, Scientists, and Drug Development Professionals

Introduction

Genite, chemically known as 2,4-Dichlorophenyl benzenesulfonate, is a non-systemic acaricide
effective against a variety of phytophagous mites.[1] It functions primarily as a stomach poison
with some contact activity, targeting both nymphal and adult stages of mites.[1] This document
provides detailed application notes and protocols for the experimental use of Genite, focusing
on its formulation, preparation, and application for researchers in pesticide development and
related fields. Genite is available in two primary formulations: a 50% Emulsifiable Concentrate
(EC) and a 50% Wettable Powder (WP).[1]

Chemical and Physical Properties

A thorough understanding of Genite's properties is crucial for its effective and safe handling in
a laboratory and experimental field setting.
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Property Value Reference

) 2,4-Dichlorophenyl
Chemical Name [2]
benzenesulfonate

CAS Number 97-16-5 [2]
Molecular Formula C12HsCl203S

Molecular Weight 303.16 g/mol

Appearance Waxy solid

Practically insoluble in water;
Solubility soluble in most organic

solvents.

Stable to heat and in acidic
Stability and neutral media. Hydrolyzed
by alkali.

Experimental Formulations and Preparation

For experimental purposes, Genite is typically formulated as a 50% Emulsifiable Concentrate
(EC) or a 50% Wettable Powder (WP).

Genite 50% Emulsifiable Concentrate (EC)

This formulation contains 50% active ingredient (Genite) by weight, along with emulsifiers and
solvents to allow for spontaneous formation of an emulsion when mixed with water.

Preparation of Spray Solution:

o Calculate Required Volume: Determine the total volume of spray solution needed and the
desired final concentration of Genite.

e Pre-slurry (Recommended): For smaller volumes, it is advisable to create a pre-slurry. Mix
the required amount of Genite 50% EC with a small amount of water in a separate container
and stir until a uniform mixture is achieved.
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« Dilution: Add the pre-slurry to the main spray tank that is partially filled with water. Agitate the
mixture continuously while adding the remaining water to reach the final desired volume.

» Agitation: Continuous agitation is crucial to maintain a stable emulsion.

Genite 50% Wettable Powder (WP)

This formulation consists of 50% active ingredient (Genite) by weight, blended with a wetting
agent and a dispersing agent to facilitate suspension in water.

Preparation of Spray Suspension:

Calculate Required Weight: Determine the total volume of spray solution needed and the
desired final concentration of Genite.

e Pre-slurry: Create a pre-slurry by mixing the required weight of Genite 50% WP with a small
amount of water in a separate container. Stir to form a smooth, lump-free paste.

 Dilution: Add the pre-slurry to the main spray tank that is partially filled with water. Agitate the
mixture vigorously while adding the remaining water.

o Agitation: Wettable powders can settle out over time. Therefore, constant and vigorous
agitation is essential to ensure a uniform suspension during application.

Experimental Protocols

The following protocols are provided as a starting point for experimental applications.
Researchers should adapt these protocols based on the specific target pest, crop, and
environmental conditions.

Efficacy Trial against Two-Spotted Spider Mite
(Tetranychus urticae)

This protocol outlines a laboratory bioassay to determine the efficacy of Genite against adult
female Tetranychus urticae.

Materials:
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Genite 50% EC or 50% WP formulation

Distilled water

Surfactant (non-ionic, as recommended for the formulation)
Bean leaf discs (or other suitable host plant)

Petri dishes with moistened filter paper

Fine camel-hair brush

Spray tower or precision sprayer

Adult female Tetranychus urticae of a uniform age

Procedure:

o Preparation of Test Solutions: Prepare a series of dilutions of the Genite formulation in
distilled water. A recommended starting range for a dose-response study would be 100, 250,
500, 1000, and 2000 ppm of the active ingredient. Include a control group treated with water
and surfactant only.

Treatment Application:
o Place leaf discs on the moistened filter paper in the Petri dishes, abaxial side up.

o Using a fine camel-hair brush, carefully transfer a known number of adult female mites
(e.g., 20-30) onto each leaf disc.

o Apply the test solutions to the leaf discs using a spray tower or precision sprayer to ensure
uniform coverage.

Incubation: Incubate the treated Petri dishes at a constant temperature and humidity (e.g.,
25 £ 1°C, 60-70% RH) with a defined photoperiod.

Mortality Assessment: Assess mite mortality at 24, 48, and 72 hours post-treatment. Mites
that are unable to move when prodded with a fine brush are considered dead.
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o Data Analysis: Calculate the percentage of mortality for each concentration, corrected for
control mortality using Abbott's formula. Determine the LC50 (lethal concentration for 50% of
the population) using probit analysis.

Field Application Protocol for Fruit Trees (Apples, Pears)

This protocol provides a general guideline for the application of Genite 50% EC on pome fruit
trees for the control of phytophagous mites.

Application Timing:

o Apply Genite during the pre-blossom stages for optimal efficacy and to minimize potential
phytotoxicity. Later applications may cause leaf yellowing and damage to apples.

Dilution Rate:

e Ageneral recommendation is 1.5 pints of Genite 50% EC per 100 US gallons of water. This
is equivalent to approximately 900 ml per 378.5 liters.

Application Procedure:

Scouting: Monitor mite populations regularly to determine the optimal timing for application
based on economic thresholds.

o Calibration: Calibrate spray equipment to ensure uniform and thorough coverage of all plant
surfaces, including the undersides of leaves where mites congregate.

¢ Mixing: Prepare the spray solution as described in the "Preparation of Spray Solution”
section for the EC formulation.

o Application: Apply the spray solution to the point of runoff, ensuring complete coverage of the
tree canopy.

e Re-entry Interval (REI): Adhere to all specified re-entry intervals as per local regulations and
safety data sheets.

Field Application Protocol for Cotton
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This protocol provides a general guideline for the application of Genite 50% WP on cotton for
the control of spider mites.

Application Timing:
e Apply when mite populations begin to build and before significant webbing occurs.
Dilution Rate:

o While a specific rate for the 50% WP on cotton is not readily available in the provided search
results, a starting point can be extrapolated from the EC recommendation. It is crucial to
conduct small-scale trials to determine the optimal application rate for local conditions.

Application Procedure:

e Scouting: Regularly inspect cotton plants, especially the lower leaves, for the presence of
mites and their eggs.

o Calibration: Ensure spray equipment is properly calibrated to deliver the desired volume and
achieve thorough coverage.

o Mixing: Prepare the spray suspension as described in the "Preparation of Spray Suspension”
section for the WP formulation. Maintain constant agitation in the spray tank.

o Application: Apply the spray suspension to the cotton plants, focusing on achieving good
penetration into the plant canopy.

o Pre-Harvest Interval (PHI): Observe all pre-harvest intervals as mandated by local
agricultural regulations.

Mode of Action

Genite acts as a non-systemic acaricide, primarily through ingestion (stomach poison) with
some efficacy upon direct contact. While the precise molecular targets and signaling pathways
are not fully elucidated in the provided search results, its chemical structure as a
benzenesulfonate derivative suggests a potential for neurotoxic effects. Organosulfur
compounds can interfere with the nervous system of arthropods. Further research is required to
identify the specific receptors or enzymes that Genite interacts with in mites.
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Visualizations

Experimental Workflow for Genite Efficacy Trial
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Caption: Workflow for determining the efficacy of Genite against Tetranychus urticae.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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